Cas no 52136-77-3 (1,10-Phenanthroline, dimethyl-)
52136-77-3 structure
Product Name:1,10-Phenanthroline, dimethyl-
CAS No:52136-77-3
MF:C14H12N2
MW:208.258482933044
CID:360482
PubChem ID:23284070
Update Time:2025-04-19
1,10-Phenanthroline, dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,10-Phenanthroline, dimethyl-
- 2,3-dimethyl-1,10-phenanthroline
- DTXSID70632554
- 52136-77-3
- SCHEMBL529761
- dimethylphenanthroline
-
- Inchi: 1S/C14H12N2/c1-9-8-12-6-5-11-4-3-7-15-13(11)14(12)16-10(9)2/h3-8H,1-2H3
- InChI Key: BEHYHCBDZZQSBV-UHFFFAOYSA-N
- SMILES: N1C(C)=C(C)C=C2C=CC3=CC=CN=C3C=12
Computed Properties
- Exact Mass: 208.10016
- Monoisotopic Mass: 208.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
1,10-Phenanthroline, dimethyl- Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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